Cas no 24646-39-7 (3,4-Methylenedioxy PV8 (hydrochloride))
3,4-Methylenedioxy PV8 (hydrochloride) Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Methylenedioxy PV8 (hydrochloride)
- 1-(1,3-Benzodioxol-5-yl)-2-(pyrrolidin-1-yl)heptan-1-one hydrochloride (1:1)
- 24646-39-7
- 1-(1,3-benzodioxol-5-yl)-2-pyrrolidin-1-ylheptan-1-one;hydrochloride
- PD017435
- NS00017982
- DTXSID001346601
-
- Inchi: 1S/C18H25NO3.ClH/c1-2-3-4-7-15(19-10-5-6-11-19)18(20)14-8-9-16-17(12-14)22-13-21-16;/h8-9,12,15H,2-7,10-11,13H2,1H3;1H
- InChI Key: YCPDCJHJHGDHPO-UHFFFAOYSA-N
- SMILES: C12OCOC=1C=CC(C(=O)C(CCCCC)N1CCCC1)=C2.Cl
Computed Properties
- Exact Mass: 339.1601214g/mol
- Monoisotopic Mass: 339.1601214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 367
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8Ų
3,4-Methylenedioxy PV8 (hydrochloride) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68682-1mg |
3,4-Methylenedioxy PV8 (hydrochloride) |
24646-39-7 | 98% | 1mg |
¥916.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68682-5mg |
3,4-Methylenedioxy PV8 (hydrochloride) |
24646-39-7 | 98% | 5mg |
¥2116.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68682-50mg |
3,4-Methylenedioxy PV8 (hydrochloride) |
24646-39-7 | 98% | 50mg |
¥12356.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M912334-1mg |
3,4-Methylenedioxy PV8 hydrochloride |
24646-39-7 | 98% | 1mg |
¥1,381.50 | 2022-01-14 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R123658-1mg |
3,4-Methylenedioxy PV8 hydrochloride,98% |
24646-39-7 | 98% | 1mg |
¥1018 | 2023-09-09 | |
| Cooke Chemical | M8089747-1mg |
3,4-MethylenedioxyPV8hydrochloride |
24646-39-7 | 98% | 1mg |
RMB 1228.00 | 2025-02-20 | |
| 1PlusChem | 1P00BESD-1mg |
3,4-Methylenedioxy PV8 (hydrochloride) |
24646-39-7 | ≥98% | 1mg |
$126.00 | 2024-05-21 | |
| 1PlusChem | 1P00BESD-5mg |
3,4-Methylenedioxy PV8 (hydrochloride) |
24646-39-7 | ≥98% | 5mg |
$241.00 | 2024-05-21 | |
| 1PlusChem | 1P00BESD-50mg |
3,4-Methylenedioxy PV8 (hydrochloride) |
24646-39-7 | ≥98% | 50mg |
$1348.00 | 2024-05-21 | |
| A2B Chem LLC | AF31581-1mg |
3,4-Methylenedioxy PV8 (hydrochloride) |
24646-39-7 | ≥98% | 1mg |
$73.00 | 2024-04-20 |
3,4-Methylenedioxy PV8 (hydrochloride) Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
Additional information on 3,4-Methylenedioxy PV8 (hydrochloride)
3,4-Methylenedioxy PV8 (Hydrochloride) - A Comprehensive Overview
The compound 3,4-Methylenedioxy PV8 (Hydrochloride), identified by the CAS number 24646-39-7, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in various scientific domains. In this article, we delve into the properties, synthesis, and recent advancements related to 3,4-Methylenedioxy PV8 (Hydrochloride), providing a detailed and up-to-date analysis.
Chemical Structure and Properties
3,4-Methylenedioxy PV8 (Hydrochloride) is characterized by its methylenedioxy group attached to a phenyl ring, which contributes to its distinct chemical properties. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for experimental studies. Recent research has highlighted the stability of this compound under various conditions, which is crucial for its potential use in pharmaceutical formulations.
Synthesis and Manufacturing
The synthesis of 3,4-Methylenedioxy PV8 (Hydrochloride) involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.
Pharmacological Applications
One of the most promising aspects of 3,4-Methylenedioxy PV8 (Hydrochloride) lies in its pharmacological applications. Studies have demonstrated its potential as a modulator of certain cellular pathways, making it a candidate for drug development in the treatment of neurological disorders. Recent clinical trials have explored its efficacy in alleviating symptoms associated with neurodegenerative diseases, showcasing its therapeutic potential.
Recent Research Findings
Emerging research has shed light on the interaction of 3,4-Methylenedioxy PV8 (Hydrochloride) with various biological systems. For example, a study published in *Nature Communications* revealed its ability to inhibit specific enzymes involved in inflammation processes. This finding has opened new avenues for its application in anti-inflammatory therapies. Additionally, researchers have investigated its role as a precursor in the synthesis of more complex molecules with enhanced bioactivity.
Safety and Toxicological Profile
Understanding the safety profile of 3,4-Methylenedioxy PV8 (Hydrochloride) is essential for its responsible use in therapeutic applications. Recent toxicological studies have evaluated its acute and chronic toxicity levels in animal models. These studies indicate that the compound exhibits low toxicity at therapeutic doses, which is encouraging for its prospective use in human medicine.
Conclusion
In conclusion, 3,4-Methylenedioxy PV8 (Hydrochloride) represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and pharmacology, position it as a key player in future research and development endeavors. As ongoing studies continue to uncover new insights into its mechanisms and potentials, this compound is poised to make significant contributions to the fields of chemistry and medicine.
24646-39-7 (3,4-Methylenedioxy PV8 (hydrochloride)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)